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Compound of Interest

Compound Name: F9170

Cat. No.: B12363528

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of research compounds like F9170, an antiviral peptide, is a critical
component of laboratory safety and operational integrity.[1][2] Adherence to correct disposal
procedures not only ensures a safe laboratory environment but also maintains compliance with
regulatory standards. This guide provides essential, step-by-step logistical information for the
proper disposal of F9170.

Safety and Hazard Assessment

F9170 is an antiviral peptide corresponding to amino acids 789-803 of the HIV-1 envelope
glycoprotein.[1] According to available safety data, F9170 (trifluoroacetate salt) is not classified
as a hazardous substance under the Globally Harmonized System (GHS).[3] However, as a
matter of standard laboratory practice, it is prudent to handle all research chemicals with a high
degree of caution.

Hazard Ratings:
o NFPA: Health: O, Fire: 0, Reactivity: 0[3]
o HMIS: Health: 0, Fire: 0, Reactivity: 0

While the substance itself is not classified as hazardous, the following procedures ensure best
practices for laboratory safety and environmental responsibility.
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Property Value Source

Chemical Formula C102H136F3N21024 MedKoo Biosciences
Molecular Weight 2097.33 MedKoo Biosciences
GHS Classification Not classified Cayman Chemical
NFPA Rating Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical
HMIS Rating Health: 0, Fire: 0, Reactivity: O Cayman Chemical

Detailed Disposal Protocols

The appropriate disposal method for F9170 depends on its form (solid or liquid) and the nature
of any contamination. Always consult your institution's Environmental Health & Safety (EHS)
department for specific guidelines, as local regulations may vary.

For Unused or Expired Solid F9170:

» Packaging:
o Ensure the F9170 is in its original, securely sealed container.

o If the original container is compromised, place it inside a larger, leak-proof, and clearly
labeled secondary container.

o Labeling:
o Label the outer container as "Chemical Waste for Disposal.”

o Include the full chemical name: "F9170 (trifluoroacetate salt)" and any other relevant
identifiers.

e Collection and Storage:

o Store the container in a designated chemical waste accumulation area within the
laboratory. This area should be secure and away from general laboratory traffic.
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» Disposal Request:

o Contact your institution's EHS department to arrange for pickup and disposal by an
approved hazardous waste vendor.

For Liquid Waste Containing F9170 (e.g., solutions,
experimental residues):

e Segregation:

o Collect all agueous waste containing F9170 in a dedicated, leak-proof, and shatter-
resistant waste container (e.g., a labeled carboy).

o Do not mix with other chemical waste streams unless explicitly permitted by your
institution's EHS guidelines.

e Labeling:

o Clearly label the waste container with "Aqueous Chemical Waste," the full chemical name
"F9170 (trifluoroacetate salt),” and an approximate concentration.

o Storage:

o Keep the waste container sealed when not in use and store it in the designated chemical
waste accumulation area.

e Disposal:

o Arrange for collection by your institution's EHS-approved waste management service.

For Contaminated Labware (e.g., pipette tips, tubes,
gloves):

Materials that have come into contact with F9170 should be disposed of with caution.

e Collection:
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o Place all contaminated solid waste, such as gloves, pipette tips, and empty vials, into a
designated chemical waste bag or container.

e Labeling:

o The container should be clearly marked as "Solid Chemical Waste" and list the chemical
contaminant (F9170).

e Disposal:

o Once the container is full, seal it and arrange for pickup through your institution's EHS
department.

Experimental Workflow for Disposal

The logical flow for the proper disposal of F9170 involves a series of decision points to ensure
safety and compliance. The following diagram illustrates this workflow.
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Caption: F9170 Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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